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Compound of Interest

Compound Name: 4-Octylbenzoic acid

Cat. No.: B1265468 Get Quote

An In-depth Examination of a Versatile Carboxylic Acid in Materials Science and

Pharmaceutical Development

Introduction
4-Octylbenzoic acid (4-OBA), with the CAS number 3575-31-3, is an aromatic carboxylic acid

distinguished by a benzoic acid core functionalized with an octyl group at the para position.[1]

This amphiphilic structure, featuring a hydrophilic carboxylic acid head and a long, hydrophobic

alkyl tail, imparts unique physicochemical properties, making it a compound of significant

interest.[1] It typically appears as a white to off-white solid or powder at room temperature.[1][2]

[3] While it serves as an intermediate in the synthesis of pharmaceuticals, its primary

applications lie within materials science, particularly in the formulation of liquid crystals,

surfactants, and plasticizers.[1][4] This technical guide provides a comprehensive overview of

4-OBA's properties, synthesis, and experimental applications for professionals in research and

drug development.

Physicochemical Properties
The distinct molecular structure of 4-Octylbenzoic acid governs its physical and chemical

characteristics. The long octyl chain contributes to its hydrophobicity, while the carboxylic acid

group provides acidic properties and a site for various chemical reactions.[1] A summary of its

key quantitative data is presented below.
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Property Value Source(s)

Molecular Formula C₁₅H₂₂O₂ [2][3][5]

Molecular Weight 234.33 g/mol [2][6]

Melting Point 97-98 °C [2][5]

Boiling Point (est.) 361.43 °C [2][3]

Density (est.) 1.002 g/cm³ [2][3]

pKa (Predicted) 4.36 ± 0.10 [2][3]

Water Solubility Insoluble [2][3][5]

Solubility in Organic Solvents

Soluble in methanol, hot

hexane, hot ethanol, 2-

propanol, and toluene.[2][3][5]

[2][3][5]

Form

White needles, powder, or

crystal; known to form liquid

crystals.[2][3]

[2][3]

Synthesis and Chemical Reactivity
While specific, detailed industrial synthesis routes for 4-Octylbenzoic acid are proprietary, a

general and common laboratory-scale synthesis for 4-alkylbenzoic acids involves two main

steps: Friedel-Crafts acylation followed by an oxidation reaction.

Logical Workflow for Synthesis of 4-Alkylbenzoic Acids:
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Step 1: Friedel-Crafts Acylation

Step 2: Oxidation

Step 3: Acidification
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(Forms Sodium 4-Octylbenzoate)
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(e.g., KMnO₄ or NaOCl)

Sodium 4-Octylbenzoate
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(Protonation)
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(e.g., HCl)

4-Octylbenzoic Acid
(Final Product)
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Caption: General synthesis workflow for 4-alkylbenzoic acids.
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The carboxylic acid group of 4-OBA allows it to undergo typical reactions such as esterification

and amidation, making it a versatile intermediate for creating a variety of derivatives.[1]

Biological Activity and Applications
The primary biological relevance of 4-Octylbenzoic acid and similar amphiphilic molecules lies

in their interaction with lipid membranes and their ability to self-assemble, rather than engaging

with specific signaling pathways in the manner of a typical drug.

Interaction with Cell Membranes
The structure of 4-OBA is analogous to that of fatty acids and other membrane-active

molecules. The long hydrophobic octyl tail can intercalate into the lipid bilayer of cell

membranes, while the polar carboxylic acid head group remains at the aqueous interface. This

insertion can disrupt the local membrane structure and fluidity.[7] The extent of this disruption

depends on the concentration of the acid and the composition of the membrane, particularly its

cholesterol content.[8]

At low concentrations: May cause subtle changes in membrane packing and fluidity.

At high concentrations: Can lead to more significant disruption, potentially increasing

membrane permeability or causing lysis.[9]

This membrane-disrupting potential is a key consideration in its use as a pharmaceutical

intermediate, as it could contribute to both desired therapeutic effects and potential cytotoxicity.

Signaling Pathway Analogy: Membrane Perturbation
Effects
While not a direct signaling molecule, the membrane perturbation caused by 4-OBA can

indirectly influence cellular signaling. Many signaling proteins and receptors are embedded

within or associated with the cell membrane. By altering the local lipid environment, 4-OBA can

affect the conformation, diffusion, and interaction of these proteins, thereby modulating their

activity.
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Caption: Hypothetical pathway of 4-OBA's indirect cellular effects.
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Liquid Crystals: 4-OBA is a well-known component in liquid crystal mixtures due to its ability

to form mesophases—states of matter intermediate between liquid and solid.[2][4]

Pharmaceutical Intermediate: It serves as a building block in the synthesis of more complex

pharmaceutical compounds.[2][3][4]

Self-Healing Materials: Research has explored its use in developing self-healing soft

electronic materials.[4]

Surfactants and Plasticizers: Its amphiphilic nature makes it suitable for use in the production

of surfactants and as an additive to enhance the flexibility of polymers.[1]

Experimental Protocols
Given its surface-active properties, a key experimental technique used to study 4-
Octylbenzoic acid is the formation and characterization of Langmuir-Blodgett films. This

allows for the investigation of its behavior at an air-water interface.

Protocol: Formation and Analysis of a 4-Octylbenzoic
Acid Monolayer
This protocol describes the methodology for creating a monomolecular layer (monolayer) of 4-

OBA on a water subphase and analyzing its surface pressure-area isotherm.

Objective: To determine the area per molecule and the collapse pressure of a 4-OBA

monolayer, providing insights into its packing behavior at an interface.

Materials:

Langmuir-Blodgett trough equipped with a movable barrier and a Wilhelmy plate surface

pressure sensor.

4-Octylbenzoic acid (CAS 3575-31-3)

Chloroform (spectroscopic grade)

Ultrapure water (Milli-Q or equivalent)
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Microliter syringe

Procedure:

Trough Preparation:

Thoroughly clean the Langmuir trough and barrier with chloroform-soaked tissues followed

by copious rinsing with ultrapure water.[10]

Fill the trough with ultrapure water (the subphase).

Sweep the water surface with the barrier and aspirate the area in front of it to remove any

surface contaminants. Repeat until the surface pressure reading is stable and near zero

(<0.2 mN/m).[10]

Spreading Solution Preparation:

Prepare a solution of 4-OBA in chloroform at a known concentration (e.g., 1 mg/mL).

Ensure the solid is fully dissolved.

Monolayer Deposition:

With the barrier fully open, use the microliter syringe to deposit a known volume (e.g., 20-

50 µL) of the 4-OBA/chloroform solution dropwise onto the water surface.[10]

Allow approximately 15-20 minutes for the chloroform to evaporate completely, leaving a

uniform monolayer of 4-OBA molecules on the subphase.

Isotherm Measurement:

Begin compressing the monolayer by moving the barrier at a slow, constant rate (e.g., 10

cm²/min).

Simultaneously, record the surface pressure (π) as a function of the surface area (A).

Continue compression until the pressure drops sharply, indicating the collapse of the

monolayer.
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Data Analysis:

Plot the surface pressure (π) versus the mean area per molecule (Å²/molecule). The area

per molecule is calculated from the total surface area, the volume of solution deposited, its

concentration, and the molecular weight of 4-OBA.

The resulting π-A isotherm will show distinct phases:

Gas (G) phase: At large areas, molecules are far apart, and pressure is low.

Liquid-Expanded (LE) phase: As area decreases, molecules interact, and pressure

rises.

Liquid-Condensed (LC) phase: A steeper rise in pressure as molecules become tightly

packed.

Solid (S) phase: The steepest slope, representing a highly ordered, solid-like film.

Collapse Point: The maximum pressure before the monolayer breaks.
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Caption: Experimental workflow for Langmuir-Blodgett isotherm measurement.

Conclusion
4-Octylbenzoic acid is a functionally rich molecule with a well-defined set of physicochemical

properties. Its amphiphilic character makes it a cornerstone in the field of materials science for

applications such as liquid crystals and polymers. For drug development professionals, while
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not typically a primary active ingredient, its role as a versatile intermediate and its inherent

membrane-disrupting capabilities warrant careful consideration. Understanding its behavior at

interfaces and its interactions with lipid bilayers is crucial for harnessing its potential in both

materials and life sciences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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